Cas no 69513-35-5 (3-Quinolinecarbonitrile, 1,2-dihydro-2-thioxo-)

3-Quinolinecarbonitrile, 1,2-dihydro-2-thioxo-, is a heterocyclic compound featuring a quinoline core substituted with a cyano group and a thioxo functionality. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The thioxo group enhances its utility in nucleophilic substitution reactions, while the cyano group offers versatility for further functionalization. Its stability under standard conditions and compatibility with a range of solvents facilitate straightforward handling in laboratory settings. This compound is particularly suited for applications requiring precise molecular modifications, such as the synthesis of bioactive molecules or heterocyclic derivatives.

3-Quinolinecarbonitrile, 1,2-dihydro-2-thioxo- structure

69513-35-5 structure

Product Name:3-Quinolinecarbonitrile, 1,2-dihydro-2-thioxo-

CAS No:69513-35-5

MF:C₁₀H₆N₂S

MW:186.233040332794

CID:4149976

PubChem ID:12465434

Update Time:2025-10-22

3-Quinolinecarbonitrile, 1,2-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

- 3-Quinolinecarbonitrile, 1,2-dihydro-2-thioxo-
- AKOS013646923
- SCHEMBL3076516
- 2-Thioxo-1,2-dihydroquinoline-3-carbonitrile
- UCA51335
- 3-cyano-2-mercaptoquinoline
- EN300-5026645
- SCHEMBL16334784
- 848-088-7
- 69513-35-5
- 2-sulfanylquinoline-3-carbonitrile
- 2-sulfanylidene-1H-quinoline-3-carbonitrile
- 3-cyanoquinoline-2(1h)-thione
- Inchi： 1S/C10H6N2S/c11-6-8-5-7-3-1-2-4-9(7)12-10(8)13/h1-5H,(H,12,13)
- InChI Key： CXIOYVWULPNAOH-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC=C2)C=C(C#N)C1=S

Computed Properties

Exact Mass: 186.02516937Da
Monoisotopic Mass: 186.02516937Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 67.9Å²

3-Quinolinecarbonitrile, 1,2-dihydro-2-thioxo- Pricemore >>

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